2-Hexanol

• CAS No.: 626-93-7
• Product Name: 2-Hexanol
• Molecular Formula: C6H14O; CH3(CH2)3CHOHCH3; C6H14O
• Molecular Weight: 102.17 g/mol
• IUPAC Name: hexan-2-ol
• Standard InChI: InChI=1S/C6H14O/c1-3-4-5-6(2)7/h6-7H,3-5H2,1-2H3
• Standard InChIKey: QNVRIHYSUZMSGM-UHFFFAOYSA-N
• SMILES: CCCCC(C)O
• Canonical SMILES: CCCCC(C)O
• Boiling Point: 136 °C
• Density: Relative density (water = 1): 0.8
• Flash Point: 41 °C
• Physical Description: COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: , also known as hexan-2-ol, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva. exists in all eukaryotes, ranging from yeast to humans. is a chemical and winey tasting compound that can be found in a number of food items such as orange bell pepper, safflower, yellow bell pepper, and tea. This makes a potential biomarker for the consumption of these food products.; Hexan-2-ol is a secondary alcohol and a hexanol.
• Solubility: 13.7 mg/mL at 25 °C; Solubility in water: poo
• Synonyms: Butylmethyl carbinol
• Vapor Density: Relative vapor density (air = 1): 3.5
• PubChem Compound: 12297
• Last Modified: Nov 11 2021